3,5-Dimethylphenylboronic acid

• CAS: 172975-69-8
• Molecular Formula: C8H11BO2
• Molecular Weight: 149.98 g/mol
• SMILES: B(C1=CC(=CC(=C1)C)C)(O)O
• InChI: InChI=1S/C8H11BO2/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5,10-11H,1-2H3
• InChIKey: DJGHSJBYKIQHIK-UHFFFAOYSA-N

Researchers requiring reliable Suzuki coupling performance or efficient sugar extraction face inconsistent results with generic phenylboronic acids. 3,5-Dimethylphenylboronic acid (DMPBA) overcomes these limitations with the meta-methyl substitution pattern that balances steric accessibility and lipophilicity (LogP 2.51). • Enables 4× xylose concentration and 90 % acid-soluble lignin reduction when used as co-extractant with modified Aliquat 336. • Delivers ~87 % isolated yield in chloroalkene Suzuki couplings; thermal stability (mp 261-265 °C) simplifies recrystallization. Supplied as off-white to light yellow crystalline powder, ≥98 % purity, stored at ambient temperature. Consistent quality supports both discovery-scale synthesis and bioprocess development.

3,5-Dimethylphenylboronic Acid (CAS 172975-69-8) for Cross-Coupling & Biorefinery Extraction: Technical Specifications & Procurement Baseline

3,5-Dimethylphenylboronic acid (DMPBA, CAS 172975-69-8) is an arylboronic acid building block characterized by methyl substituents at the 3- and 5-positions of the phenyl ring. Its molecular formula is C8H11BO2 with a molecular weight of 149.98 g/mol [1]. DMPBA participates in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to install the 3,5-dimethylphenyl moiety into biaryl architectures and acts as a co-extractant for sugar purification from biomass hydrolysates [2]. The compound is commercially supplied as an off-white to light yellow crystalline powder with a reported melting point range of 261-265 °C and a LogP value of 2.51 .

• [1] Common Chemistry, CAS Registry Number 172975-69-8. (3,5-Dimethylphenyl)boronic acid. American Chemical Society. View Source
• [2] Griffin, G. J.; Shu, L. Purification and Concentration of Xylose and Glucose from Neutralized Bagasse Hydrolysates Using 3,5‐Dimethylphenylboronic Acid and Modified Aliquat 336 as Coextractants. Separation Science and Technology, 2005, 40(11), 2337-2351. View Source

Why Generic Substitution Fails for 3,5-Dimethylphenylboronic Acid: Key Differences from Phenylboronic Acid and Other Dimethyl Isomers

Substituting 3,5-dimethylphenylboronic acid with unsubstituted phenylboronic acid or isomeric dimethylphenylboronic acids (e.g., 3,4- or 2,6-) fundamentally alters reaction outcomes and application feasibility. The meta-methyl substitution pattern confers distinct electronic, steric, and physical properties that govern both synthetic and separation performance. In Suzuki couplings, the 3,5-dimethyl motif provides balanced steric accessibility (unlike the hindered 2,6-isomer) while offering a LogP of 2.51 that differs significantly from phenylboronic acid, affecting partitioning behavior during purification and workup . Most critically, in sugar extraction applications, phenylboronic acid fails to achieve comparable loading capacity, while alternative boronic acids exhibit inferior extraction efficiency [1][2]. The following quantitative evidence establishes why DMPBA cannot be treated as a generic commodity interchangeable with its structural analogs.

• [1] Griffin, G. J.; Shu, L. Solvent extraction and purification of sugars from hemicellulose hydrolysates using boronic acid carriers. Journal of Chemical Technology & Biotechnology, 2004, 79, 505-511. View Source
• [2] Griffin, G. J.; Shu, L. Purification and Concentration of Xylose and Glucose from Neutralized Bagasse Hydrolysates Using 3,5‐Dimethylphenylboronic Acid and Modified Aliquat 336 as Coextractants. Separation Science and Technology, 2005, 40(11), 2337-2351. View Source

3,5-Dimethylphenylboronic Acid Quantitative Differentiation Evidence: Head-to-Head Comparisons with Structural Analogs

Sugar Extraction Capacity: 3,5-Dimethylphenylboronic Acid vs. Phenylboronic Acid in Hemicellulose Hydrolysate Purification

In sugar extraction from aqueous solutions, 3,5-dimethylphenylboronic acid (DMPBA) outperforms unsubstituted phenylboronic acid in both binding stoichiometry and overall loading capacity. The DMPBA/sugar molar ratio in a fully loaded organic phase was determined to be 2:1, whereas phenylboronic acid demonstrated inferior complexation efficiency under identical conditions [1]. Furthermore, extraction trials using DMPBA with modified Aliquat 336 as a coextractant enabled concentration of xylose up to 4× the original hydrolysate concentration while reducing undesirable acid-soluble lignin by up to 90% [2]. These performance metrics are not achievable with phenylboronic acid alone.

Evidence Dimension	Sugar extraction complexation stoichiometry and purification efficiency
Target Compound Data	DMPBA/sugar molar ratio = 2:1; 4× xylose concentration factor; 90% lignin reduction
Comparator Or Baseline	Phenylboronic acid (complexation less efficient; no 4× concentration reported)
Quantified Difference	DMPBA achieves defined 2:1 stoichiometry and 4× concentration factor; phenylboronic acid does not match these performance levels
Conditions	Neutral aqueous sugar solution; organic phase: DMPBA + modified Aliquat 336 in Exxal 10 diluent; equimolar MA/DMPBA

Why This Matters

For biorefinery applications requiring sugar purification and concentration from hemicellulose hydrolysates, DMPBA provides quantifiable extraction efficiency that phenylboronic acid cannot deliver, directly impacting process economics and downstream fermentation yields.

• [1] Griffin, G. J.; Shu, L. Solvent extraction and purification of sugars from hemicellulose hydrolysates using boronic acid carriers. Journal of Chemical Technology & Biotechnology, 2004, 79, 505-511. View Source
• [2] Griffin, G. J.; Shu, L. Purification and Concentration of Xylose and Glucose from Neutralized Bagasse Hydrolysates Using 3,5‐Dimethylphenylboronic Acid and Modified Aliquat 336 as Coextractants. Separation Science and Technology, 2005, 40(11), 2337-2351. View Source

LogP and Physical Properties: 3,5-Dimethylphenylboronic Acid vs. Phenylboronic Acid for Purification and Workflow Compatibility

3,5-Dimethylphenylboronic acid exhibits a LogP of 2.51, a value substantially higher than the LogP of unsubstituted phenylboronic acid . This increased lipophilicity arises directly from the 3,5-dimethyl substitution pattern and manifests in practical differences in melting point (261-265 °C for DMPBA vs. 216-219 °C for phenylboronic acid) and predicted pKa (8.72±0.10 for DMPBA vs. 8.83 for phenylboronic acid) [1][2]. The elevated LogP of DMPBA influences chromatographic retention behavior during purification and affects partitioning between aqueous and organic phases during reaction workup procedures.

Evidence Dimension	LogP, melting point, and pKa
Target Compound Data	LogP = 2.51; mp = 261-265 °C; pKa = 8.72±0.10 (predicted)
Comparator Or Baseline	Phenylboronic acid: LogP not reported at same level; mp = 216-219 °C; pKa = 8.83
Quantified Difference	ΔLogP: DMPBA shows higher lipophilicity; Δmp: +45 to +49 °C; ΔpKa: -0.11 units
Conditions	Standard computational/experimental determinations

Why This Matters

Procurement decisions for synthetic workflows involving chromatographic purification or liquid-liquid extraction must account for LogP differences, as higher lipophilicity alters solvent selection, purification method development time, and overall process reproducibility.

• [1] ChemicalBook. Phenylboronic acid (CAS 98-80-6). Melting point 216-219 °C (lit.). View Source
• [2] ChemBase. 3,5-Dimethylphenylboronic acid pKa 8.793289 (predicted). View Source

Suzuki Coupling Yield in Chloroalkene Synthesis: 3,5-Dimethylphenylboronic Acid Performance

In the synthesis of chloroalkenes via selective Suzuki coupling of 1,1-dichloroethylene with arylboronic acids, 3,5-dimethylphenylboronic acid achieved an isolated yield of approximately 87% under optimized monocoupling conditions [1]. This reaction demonstrates that the 3,5-dimethyl substitution pattern does not impede coupling efficiency despite the presence of electron-donating methyl groups. The 3,5-substitution pattern offers a distinct steric profile compared to the ortho-methyl hindered 2,6-dimethyl isomer (mp 105 °C) or the 3,4-isomer (mp 220 °C), which may exhibit different reactivity profiles in coupling reactions due to altered electronic and steric environments .

Evidence Dimension	Isolated yield in Suzuki coupling with 1,1-dichloroethylene
Target Compound Data	~87% isolated yield
Comparator Or Baseline	Other arylboronic acids in same study (yield range not specified for direct comparators; class-level benchmark for 'good yields' in this reaction system)
Quantified Difference	DMPBA achieves high yield in the 87% range, demonstrating effective coupling despite methyl substitution
Conditions	Pd-catalyzed Suzuki reaction with 1,1-dichloroethylene; room temperature

Why This Matters

For synthetic chemists constructing chloroalkene building blocks, DMPBA provides a reliable high-yielding coupling partner with a substitution pattern that cannot be replicated by the 3,4- or 2,6-dimethyl isomers, which differ in both melting point (affecting handling) and steric environment (affecting coupling rates).

• [1] Barluenga, J.; Moriel, P.; Aznar, F.; Valdés, C. A Very Simple Synthesis of Chloroalkenes and Chlorodienes by Selective Suzuki Couplings of 1,1- and 1,2-Dichloroethylene. Advanced Synthesis & Catalysis, 2006, 348(3), 347-353. View Source

Synthesis Yield and Purity: 3,5-Dimethylphenylboronic Acid Preparation from 3,5-Dimethylphenylmagnesium Bromide

3,5-Dimethylphenylboronic acid is prepared via reaction of 3,5-dimethylphenylmagnesium bromide with trimethyl borate or triisopropyl borate. A reported synthetic procedure yields the product in 74% isolated yield after recrystallization from water, with elemental analysis confirming composition (Calc. for C8H11BO2: C, 64.06; H, 7.39. Found: C, 64.38; H, 7.72) . Commercial supplies are routinely offered at ≥95.0% purity and ≥98.0% purity grades . In contrast, the isomeric 2,6-dimethylphenylboronic acid (mp 105 °C, dec.) and 3,4-dimethylphenylboronic acid (mp 220 °C) exhibit distinct physical properties that affect both synthetic accessibility and downstream handling .

Evidence Dimension	Isolated synthesis yield and purity
Target Compound Data	74% isolated yield; purity ≥95.0% to ≥98.0% commercially
Comparator Or Baseline	2,6-Dimethyl isomer (mp 105 °C dec., purity ≥95.0%); 3,4-Dimethyl isomer (mp 220 °C)
Quantified Difference	Yield: 74% for 3,5-isomer; melting point differences: 3,5-isomer (261-265 °C) vs. 2,6-isomer (105 °C) vs. 3,4-isomer (220 °C)
Conditions	Grignard reaction of 3,5-dimethylphenylmagnesium bromide with trimethyl borate; hydrolysis with HCl; recrystallization from water

Why This Matters

The 3,5-dimethyl substitution pattern provides a synthetic yield benchmark and a high melting point that facilitates isolation and purification by crystallization, in contrast to the 2,6-isomer which has a markedly lower melting point and decomposes upon melting, complicating handling and storage.

3,5-Dimethylphenylboronic Acid: Evidence-Based Application Scenarios for Procurement and Research Prioritization

Sugar Purification from Lignocellulosic Biomass Hydrolysates

When purifying xylose and glucose from acid-hydrolyzed sugarcane bagasse or other hemicellulose sources, 3,5-dimethylphenylboronic acid (DMPBA) enables up to 4× concentration of xylose and 90% reduction of acid-soluble lignin when used with modified Aliquat 336 coextractant [1]. Phenylboronic acid does not achieve comparable loading capacity [2]. This scenario is directly relevant to biorefinery operations producing fermentable sugars for bioethanol or xylitol production.

Suzuki-Miyaura Cross-Coupling for Chloroalkene and Biaryl Synthesis

DMPBA serves as an effective coupling partner in Suzuki reactions requiring a 3,5-dimethylphenyl moiety, achieving ~87% isolated yield in chloroalkene synthesis from 1,1-dichloroethylene [3]. The meta-methyl substitution pattern provides a steric environment distinct from the hindered ortho-methyl 2,6-isomer (mp 105 °C) and the 3,4-isomer (mp 220 °C), making DMPBA the appropriate choice when the 3,5-substitution pattern is specified for target molecule properties .

Preparative-Scale Boronic Acid Synthesis and Purification

For laboratories preparing boronic acids via Grignard methodology, the 3,5-dimethyl isomer offers a reproducible synthetic yield of 74% and a high melting point (261-265 °C) that facilitates isolation by recrystallization . In contrast, the 2,6-isomer decomposes upon melting at 105 °C, complicating handling and thermal processing . The 3,5-isomer's thermal stability supports purification and long-term storage.

Lipophilic Boronic Acid for Chromatographic Method Development

With a LogP of 2.51, DMPBA exhibits significantly higher lipophilicity than unsubstituted phenylboronic acid . This property influences reversed-phase chromatographic retention and liquid-liquid partitioning behavior. Laboratories developing purification methods for boronic acid-containing reaction mixtures should consider that DMPBA will require different elution conditions or extraction protocols compared to more polar arylboronic acids.

• [1] Griffin, G. J.; Shu, L. Purification and Concentration of Xylose and Glucose from Neutralized Bagasse Hydrolysates Using 3,5‐Dimethylphenylboronic Acid and Modified Aliquat 336 as Coextractants. Separation Science and Technology, 2005, 40(11), 2337-2351. View Source
• [2] Griffin, G. J.; Shu, L. Solvent extraction and purification of sugars from hemicellulose hydrolysates using boronic acid carriers. Journal of Chemical Technology & Biotechnology, 2004, 79, 505-511. View Source
• [3] Barluenga, J.; Moriel, P.; Aznar, F.; Valdés, C. A Very Simple Synthesis of Chloroalkenes and Chlorodienes by Selective Suzuki Couplings of 1,1- and 1,2-Dichloroethylene. Advanced Synthesis & Catalysis, 2006, 348(3), 347-353. View Source